Cas no 7418-44-2 (4-ACETAMIDO-3-NITROACETOPHENONE)

• Product Name: 4-ACETAMIDO-3-NITROACETOPHENONE
• CAS No: 7418-44-2
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 823048
• PubChem ID: 286549
• Update Time: 2025-05-28

4-ACETAMIDO-3-NITROACETOPHENONE Chemical and Physical Properties

Names and Identifiers

• 4-ACETAMIDO-3-NITROACETOPHENONE
• 3-nitro-4-acetamidoacetophenone
• N-Acetyl-3-methyl-pyrrolo<1,2-a>piperazin
• N-acetyl-3-nitro-4-aminoacetophenone
• n-(4-acetyl-2-nitrophenyl)acetamide
• NSC-145005
• AQEFIRMOFYNFKT-UHFFFAOYSA-N
• 7418-44-2
• AKOS025150630
• N-(4-Acetyl-2-nitrophenyl)ethanimidic acid
• DTXSID30995652
• SCHEMBL2643864
• CS-0367945
• NSC145005

• Inchi： 1S/C10H10N2O4/c1-6(13)8-3-4-9(11-7(2)14)10(5-8)12(15)16/h3-5H,1-2H3,(H,11,14)
• InChI Key： AQEFIRMOFYNFKT-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=C(C=1)[N+](=O)[O-])NC(C)=O

Computed Properties

• Exact Mass: 222.06400
• Monoisotopic Mass: 222.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 92Ų

Experimental Properties

• PSA: 91.99000
• LogP: 2.35200

Additional information on 4-ACETAMIDO-3-NITROACETOPHENONE

4-Acetamido-3-nitroacetophenone (CAS No. 7418-44-2): A Comprehensive Overview

4-Acetamido-3-nitroacetophenone, a compound with the CAS registry number 7418-44-2, is a versatile organic molecule that has garnered significant attention in various scientific and industrial domains. This compound is characterized by its unique structure, which combines an acetamido group at the para position and a nitro group at the meta position on an acetophenone backbone. Its chemical formula is C10H9NO5, and it exists as a crystalline solid with a molecular weight of approximately 219.18 g/mol.

The synthesis of 4-acetamido-3-nitroacetophenone typically involves multi-step organic reactions, often starting from acetophenone derivatives. The introduction of the nitro group at the meta position is achieved through nitration reactions, while the acetamido group is introduced via acetylation or substitution reactions. These reactions are carefully optimized to ensure high yields and purity, making this compound suitable for various applications.

Recent studies have highlighted the potential of 4-acetamido-3-nitroacetophenone in the field of pharmaceutical research. Researchers have explored its role as a building block for designing bioactive molecules, particularly in the development of antimicrobial agents and anticancer drugs. The presence of the nitro group imparts unique electronic properties, which can enhance the compound's ability to interact with biological targets. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with cancer cell proliferation.

In addition to its pharmaceutical applications, 4-acetamido-3-nitroacetophenone has found utility in analytical chemistry as a chromophore in sensor materials. Its ability to undergo reversible redox reactions makes it an ideal candidate for designing sensors that detect environmental pollutants or biological analytes. A research team from Stanford University reported the use of this compound in developing a novel sensor for detecting trace amounts of heavy metals in water, showcasing its potential in environmental monitoring.

The electronic properties of 4-acetamido-3-nitroacetophenone also make it a valuable component in electronic materials. Its ability to act as an electron acceptor has been leveraged in the development of organic semiconductors and light-emitting diodes (LEDs). A recent study published in *Advanced Materials* highlighted its role in enhancing the efficiency of OLEDs by improving charge transport properties, which could pave the way for more efficient and cost-effective display technologies.

From a structural standpoint, 4-acetamido-3-nitroacetophenone exhibits interesting photophysical properties due to its conjugated system. This has led to its application in optoelectronic devices, where it serves as a sensitizer or an active layer material. Researchers at the University of Cambridge have explored its potential in dye-sensitized solar cells (DSSCs), demonstrating improved light-harvesting efficiency compared to traditional sensitizers.

The versatility of 4-acetamido-3-nitroacetophenone extends to its use as an intermediate in the synthesis of more complex molecules. Its functional groups provide multiple sites for further chemical modifications, enabling researchers to tailor its properties for specific applications. For example, it can be used as a precursor for synthesizing heterocyclic compounds or polymeric materials with tailored functionalities.

In terms of safety and handling, 4-acetamido-3-nitroacetophenone should be treated with care due to its potential reactivity under certain conditions. Proper protective equipment and laboratory protocols should be followed when working with this compound to ensure safe handling and minimize environmental impact.

In conclusion, 4-acetamido-3-nitroacetophenone (CAS No. 7418-44-2) is a multifaceted compound with applications spanning pharmaceuticals, electronics, sensors, and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across these domains. As ongoing research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is likely to grow further.